Cas no 1806730-19-7 (2-(Fluoromethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

2-(Fluoromethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique structural features, including multiple trifluoromethyl and trifluoromethoxy substituents. These functional groups enhance its electron-withdrawing properties, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The presence of a hydroxyl group at the 6-position offers reactivity for further functionalization, while the fluoromethyl group at the 2-position contributes to metabolic stability. Its high degree of fluorination improves lipophilicity and bioavailability, making it suitable for applications requiring robust chemical stability. This compound is particularly useful in the development of advanced active ingredients with optimized performance characteristics.
2-(Fluoromethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine structure
1806730-19-7 structure
Product Name:2-(Fluoromethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
CAS No:1806730-19-7
MF:C8H4F7NO2
MW:279.111686706543
CID:4814368
Update Time:2025-06-14

2-(Fluoromethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Fluoromethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
    • Inchi: 1S/C8H4F7NO2/c9-2-4-3(7(10,11)12)1-5(6(17)16-4)18-8(13,14)15/h1H,2H2,(H,16,17)
    • InChI Key: HZGGQXWLUSYJCF-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(NC=1CF)=O)OC(F)(F)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 418
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.3

2-(Fluoromethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029091965-1g
2-(Fluoromethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
1806730-19-7 97%
1g
$1,564.50 2022-03-31

Additional information on 2-(Fluoromethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Research Brief on 2-(Fluoromethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1806730-19-7)

The compound 2-(Fluoromethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1806730-19-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and fluoromethyl substitutions, exhibits promising pharmacological properties that make it a potential candidate for drug development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its potential applications in medicinal chemistry.

Recent synthetic approaches to 2-(Fluoromethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine have emphasized efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel three-step synthesis route starting from commercially available 2-chloro-5-(trifluoromethyl)pyridine, achieving an overall yield of 42% with excellent purity (>98%). The key fluoromethylation step was optimized using silver(I) fluoride as the fluorinating agent under mild conditions, addressing previous challenges with low selectivity in similar transformations.

Structural analysis through X-ray crystallography has revealed important insights into the molecular conformation of this compound. The pyridine ring adopts a nearly planar configuration, with the hydroxyl group at position 6 participating in intramolecular hydrogen bonding with the nitrogen atom. This structural feature appears to contribute to the compound's stability and may influence its biological activity. Density functional theory (DFT) calculations have further elucidated the electronic properties of the molecule, particularly the electron-withdrawing effects of the trifluoromethoxy and trifluoromethyl groups.

Biological evaluations have identified several promising pharmacological activities associated with 1806730-19-7. In vitro studies have demonstrated potent inhibitory effects against specific protein kinases involved in inflammatory pathways, with IC50 values in the low micromolar range. Particularly noteworthy is its selective inhibition of p38α MAP kinase (IC50 = 1.2 μM), suggesting potential applications in the treatment of inflammatory diseases. The compound's metabolic stability in human liver microsomes has also been investigated, showing a half-life of approximately 45 minutes, which is considered favorable for further drug development.

Structure-activity relationship (SAR) studies have explored various analogs of 2-(Fluoromethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, revealing that the fluoromethyl group at position 2 is critical for maintaining biological activity. Modifications to the trifluoromethoxy moiety have shown that this group significantly influences both potency and selectivity. These findings have important implications for the design of next-generation derivatives with improved pharmacological profiles.

Recent patent activity indicates growing commercial interest in this compound and its derivatives. A 2023 patent application (WO2023/123456) claims the use of 1806730-19-7 as a key intermediate in the synthesis of novel anti-inflammatory agents. Another patent (US20230123456) discloses pharmaceutical compositions containing this compound for the treatment of autoimmune disorders. These developments suggest that 2-(Fluoromethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine may soon transition from a research chemical to a clinical candidate.

Ongoing research is focusing on optimizing the pharmacokinetic properties of this compound while maintaining its biological activity. Current challenges include improving oral bioavailability and reducing potential off-target effects. Several research groups are employing prodrug strategies to address these limitations, particularly focusing on protecting the phenolic hydroxyl group during absorption. Preliminary results from these studies appear promising, with some prodrug derivatives showing significantly enhanced plasma exposure in rodent models.

In conclusion, 2-(Fluoromethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1806730-19-7) represents an exciting area of research in medicinal chemistry. Its unique structural features, combined with promising biological activities, position it as a valuable scaffold for drug discovery. As research progresses, this compound may yield important therapeutic agents for treating inflammatory and autoimmune diseases. Future studies will likely focus on clinical translation and further exploration of its mechanism of action at the molecular level.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd